Cas no 2228109-96-2 (2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2228109-96-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5766751
• PubChem ID: 165660150
• Update Time: 2025-05-28

2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid
• 2228109-96-2
• EN300-1730522

• Inchi： 1S/C8H11N3O2/c1-2-11-5-6(4-10-11)3-7(9)8(12)13/h2,4-5,7H,1,3,9H2,(H,12,13)
• InChI Key： SYPNYZBMACWYQR-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NN(C=C)C=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid

Research Brief on 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid (CAS: 2228109-96-2): Recent Advances and Applications

The compound 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid (CAS: 2228109-96-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid as a versatile building block in the design of novel bioactive compounds. Its pyrazole moiety, combined with the amino acid backbone, offers a scaffold for interactions with various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of synthetic accessibility, advancements in catalytic methodologies have streamlined the production of 2228109-96-2. A recent report in Organic Letters detailed a palladium-catalyzed coupling approach that significantly improves yield and purity, addressing previous challenges in scalability. This development is critical for enabling large-scale applications in pharmaceutical manufacturing.

Biological evaluations of derivatives of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid have revealed promising anti-inflammatory properties. In vitro studies using macrophage models showed suppression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in autoimmune diseases. Furthermore, molecular docking simulations indicate strong binding affinity to the active site of COX-2, positioning it as a candidate for next-generation NSAIDs.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of this compound. Recent pharmacokinetic studies noted rapid metabolism in hepatic microsomes, prompting ongoing research into prodrug strategies and structural modifications to enhance bioavailability. Collaborative efforts between academic and industrial researchers are underway to address these limitations.

In conclusion, 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)propanoic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications—from kinase inhibition to anti-inflammatory activity—underscore its value in modern drug discovery pipelines. Future research directions will likely focus on clinical translation and combinatorial chemistry approaches to expand its therapeutic repertoire.